1-(4-Bromobenzenesulfonyl)-4-(2-chlorophenyl)piperazine

• IUPAC Name: 1-(4-bromophenyl)sulfonyl-4-(2-chlorophenyl)piperazine
• InChI: InChI=1S/C16H16BrClN2O2S/c17-13-5-7-14(8-6-13)23(21,22)20-11-9-19(10-12-20)16-4-2-1-3-15(16)18/h1-8H,9-12H2
• InChI Key: PMNOPKGGKJGWMF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2Cl)S(=O)(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C16H16BrClN2O2S
• Molecular Weight: 415.7 g/mol

Description

1-(4-Bromobenzenesulfonyl)-4-(2-chlorophenyl)piperazine, also known as BBP, is a chemical compound that belongs to the class of piperazine derivatives. BBP is widely used in scientific research due to its unique properties and potential applications.

Scientific Research Applications

Synthesis Methods and Pharmaceutical Intermediates

• Research has elucidated synthetic methods for producing compounds related to "1-(4-Bromobenzenesulfonyl)-4-(2-chlorophenyl)piperazine", demonstrating their role as pharmaceutical intermediates. For instance, the preparation of 1-(2,3-dichlorophenyl)piperazine, a compound with similar structural characteristics, involves reactions like alkylation, acidulation, reduction of nitro group, diazotization, substitution, and hydrolysis. These processes highlight the compound's significance in pharmaceutical synthesis and its potential for further modification into valuable therapeutic agents (Li Ning-wei, 2006); (Z. Quan, 2006).

Antimicrobial Activities

• Novel 1,2,4-Triazole derivatives synthesized from reactions involving primary amines, including those structurally related to "this compound", have been found to possess good to moderate antimicrobial activities against various test microorganisms. This research underscores the potential of such compounds in developing new antimicrobial agents (H. Bektaş et al., 2007).

Enzyme Inhibitory Activity

• Studies on 2-furyl(4-{4-[(substituted)sulfonyl]benzyl}-1-piperazinyl)methanone derivatives, which are structurally similar to "this compound", have shown these compounds to exhibit significant enzyme inhibitory activity. This includes excellent inhibitory effects against acetyl- and butyrylcholinesterase, highlighting their potential as therapeutic agents for conditions associated with enzyme dysfunction (G. Hussain et al., 2017).

Potential in Drug Discovery for Diabetes and Alzheimer's

• The synthesis of new multi-functional derivatives of 2-furoic piperazide, akin to "this compound", and their evaluation for inhibitory potential against enzymes like α-glucosidase, acetylcholinesterase (AChE), and butyrylcholinesterase (BChE) suggest these compounds as promising drug candidates for the treatment of type 2 diabetes and Alzheimer's disease. Their bioactivity potentials were supported by molecular docking studies, indicating a solid foundation for future drug development efforts (M. Abbasi et al., 2018).